Cas no 851199-86-5 ((3-Cyanopyridin-2-yl)boronic acid)
(3-Cyanopyridin-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl compounds. Its cyanopyridinyl moiety enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and agrochemical research. The boronic acid group facilitates efficient coupling with aryl halides under mild conditions, while the electron-withdrawing cyano group stabilizes the intermediate and improves yields. This compound is particularly useful in constructing pyridine-based scaffolds for drug discovery. It is typically supplied as a stable, crystalline solid with high purity, ensuring reliable performance in synthetic applications. Proper storage under inert conditions is recommended to maintain its reactivity.
851199-86-5 structure
Product Name:(3-Cyanopyridin-2-yl)boronic acid
CAS No:851199-86-5
MF:C6H5BN2O2
MW:147.927100896835
MDL:MFCD08703249
CID:1035504
PubChem ID:53398481
Update Time:2025-06-07
(3-Cyanopyridin-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Cyanopyridin-2-yl)boronic acid
- 3-CYANOPYRIDINE-2-BORONIC ACID
- FT-0748500
- 3-Cyanopyridine-2-boronicacid
- AKOS006229540
- EN300-157475
- DTXSID20694445
- SCHEMBL8288306
- 851199-86-5
- DB-076259
-
- MDL： MFCD08703249
- Inchi： 1S/C6H5BN2O2/c8-4-5-2-1-3-9-6(5)7(10)11/h1-3,10-11H
- InChI Key： ZXAQFSKZTTWNOG-UHFFFAOYSA-N
- SMILES： OB(C1C(C#N)=CC=CN=1)O
Computed Properties
- Exact Mass: 148.04400
- Monoisotopic Mass: 148.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.1Ų
Experimental Properties
- PSA: 77.14000
- LogP: -1.36692
(3-Cyanopyridin-2-yl)boronic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-Cyanopyridin-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D249653-1g |
(3-Cyanopyridin-2-yl)boronic acid |
851199-86-5 | 95% | 1g |
$980 | 2024-08-03 | |
| Enamine | EN300-157475-0.05g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 0.05g |
$1866.0 | 2023-06-04 | ||
| Enamine | EN300-157475-0.1g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 0.1g |
$1955.0 | 2023-06-04 | ||
| Enamine | EN300-157475-0.25g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 0.25g |
$2044.0 | 2023-06-04 | ||
| Enamine | EN300-157475-0.5g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 0.5g |
$2132.0 | 2023-06-04 | ||
| Enamine | EN300-157475-1.0g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 1g |
$2221.0 | 2023-06-04 | ||
| Enamine | EN300-157475-2.5g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 2.5g |
$4355.0 | 2023-06-04 | ||
| Enamine | EN300-157475-5.0g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 5g |
$6441.0 | 2023-06-04 | ||
| Enamine | EN300-157475-10.0g |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 10g |
$9550.0 | 2023-06-04 | ||
| Enamine | EN300-157475-50mg |
(3-cyanopyridin-2-yl)boronic acid |
851199-86-5 | 50mg |
$2079.0 | 2023-09-24 |
(3-Cyanopyridin-2-yl)boronic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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